Cas no 111216-93-4 (Benzenamine, N-[(5-butoxy-2-pyridinyl)methylene]-4-ethoxy-, (E)-)

• Product Name: Benzenamine, N-[(5-butoxy-2-pyridinyl)methylene]-4-ethoxy-, (E)-
• CAS No: 111216-93-4
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 1196842
• PubChem ID: 71335504
• Update Time: 2025-04-20

Benzenamine, N-[(5-butoxy-2-pyridinyl)methylene]-4-ethoxy-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(5-butoxy-2-pyridinyl)methylene]-4-ethoxy-, (E)-
• 1-(5-butoxypyridin-2-yl)-N-(4-ethoxyphenyl)methanimine
• 111216-93-4
• DTXSID10763457
• (E)-1-(5-Butoxypyridin-2-yl)-N-(4-ethoxyphenyl)methanimine

• Inchi： 1S/C18H22N2O2/c1-3-5-12-22-18-11-8-16(20-14-18)13-19-15-6-9-17(10-7-15)21-4-2/h6-11,13-14H,3-5,12H2,1-2H3/b19-13+
• InChI Key： QTZYIJMPMICWMR-CPNJWEJPSA-N
• SMILES： O(C1C=NC(/C=N/C2C=CC(=CC=2)OCC)=CC=1)CCCC

Computed Properties

• Exact Mass: 298.16826
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.71